Cas no 2172476-10-5 (1,9-dioxaspiro5.5undecan-4-ylmethanesulfonamide)

• Product Name: 1,9-dioxaspiro5.5undecan-4-ylmethanesulfonamide
• CAS No: 2172476-10-5
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 6326666
• PubChem ID: 165573392
• Update Time: 2025-05-18

1,9-dioxaspiro5.5undecan-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,9-dioxaspiro5.5undecan-4-ylmethanesulfonamide
• EN300-1611918
• 2172476-10-5
• 1,9-dioxaspiro[5.5]undecan-4-ylmethanesulfonamide

• Inchi： 1S/C10H19NO4S/c11-16(12,13)8-9-1-4-15-10(7-9)2-5-14-6-3-10/h9H,1-8H2,(H2,11,12,13)
• InChI Key： SZXWTFUEJGDREV-UHFFFAOYSA-N
• SMILES： S(CC1CCOC2(CCOCC2)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87Ų

Additional information on 1,9-dioxaspiro5.5undecan-4-ylmethanesulfonamide

Comprehensive Overview of 1,9-Dioxaspiro[5.5]undecan-4-ylmethanesulfonamide (CAS No. 2172476-10-5)

1,9-Dioxaspiro[5.5]undecan-4-ylmethanesulfonamide (CAS No. 2172476-10-5) is a specialized organic compound featuring a unique spirocyclic structure combined with a methanesulfonamide functional group. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug design, polymer chemistry, and agrochemical formulations. Its molecular framework, characterized by the 1,9-dioxaspiro[5.5]undecane core, offers exceptional stability and versatility, making it a valuable intermediate for synthesizing bioactive molecules.

Recent trends in scientific literature highlight the growing interest in spirocyclic compounds like 1,9-dioxaspiro[5.5]undecan-4-ylmethanesulfonamide. Researchers are particularly focused on their role in developing novel central nervous system (CNS) therapeutics and sustainable materials. The compound's sulfonamide moiety is known for its bioactivity, often linked to antimicrobial and anti-inflammatory properties, aligning with current demands for next-generation antibiotics and green chemistry solutions.

From an industrial perspective, CAS No. 2172476-10-5 is explored for its compatibility with high-performance polymers and catalysts. Its rigid spirocyclic backbone enhances thermal resistance, a critical factor for applications in electronic coatings and adhesive formulations. Additionally, the compound's potential as a chiral building block in asymmetric synthesis has sparked discussions in organic chemistry forums and patent filings, further driving its commercial relevance.

Environmental and regulatory considerations are also pivotal in the discourse around 1,9-dioxaspiro[5.5]undecan-4-ylmethanesulfonamide. With increasing emphasis on REACH compliance and eco-friendly synthesis, manufacturers are optimizing production methods to minimize waste and energy consumption. This aligns with global initiatives like the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 1,9-dioxaspiro[5.5]undecan-4-ylmethanesulfonamide (CAS No. 2172476-10-5) represents a cutting-edge compound with multidisciplinary applications. Its structural ingenuity and functional adaptability position it at the forefront of innovations in life sciences, advanced materials, and industrial chemistry, addressing both contemporary challenges and future opportunities.